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Compound of Interest

Compound Name: Tetracaine Hydrochloride

Cat. No.: B7791145 Get Quote

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Tetracaine Hydrochloride in a laboratory

setting. Adherence to these procedures is critical to ensure personal safety and proper

disposal.

Personal Protective Equipment (PPE)
When handling Tetracaine Hydrochloride, a comprehensive PPE strategy is required to

minimize exposure. The type of protective equipment should be selected based on the

concentration and amount of the substance being used at the specific workplace.[1]
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PPE Category Recommended Equipment

Eye/Face Protection

Use equipment for eye protection tested and

approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).

This includes safety glasses with side shields or

goggles. A face shield may be required for

additional protection.[1][2][3][4]

Hand Protection

Wear suitable impervious gloves.[2][3][4] Gloves

must be inspected prior to use, and proper glove

removal technique should be followed to avoid

skin contact.[4]

Body Protection

Wear suitable protective clothing to prevent skin

contact.[2][3] For situations with a higher risk of

exposure, a complete suit protecting against

chemicals is recommended.[1]

Respiratory Protection

If a risk assessment indicates that air-purifying

respirators are necessary, use a full-face

particle respirator type N99 (US) or type P2 (EN

143) respirator cartridges as a backup to

engineering controls.[1] For higher exposure

levels or if the respirator is the sole means of

protection, a full-face supplied-air respirator

should be used.[1] Use respirators and

components tested and approved under

appropriate government standards such as

NIOSH (US) or CEN (EU).[1][4]

Safe Handling and Operational Plan
A systematic approach to handling Tetracaine Hydrochloride is crucial for laboratory safety.

1. Preparation:

Ensure a well-ventilated area is designated for handling.[5] The use of a chemical fume hood

or providing appropriate exhaust ventilation where dust may be formed is highly
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recommended.[1][4]

Verify that safety showers and eyewash stations are readily accessible and operational.[2][3]

Store the chemical in its original, tightly sealed container in a cool, dry, and well-ventilated

place.[1][2][5] It should be stored in a locked-up location.[1][2][6]

Review the Safety Data Sheet (SDS) before starting any work.

2. Handling:

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[5][7]

Do not eat, drink, or smoke in the handling area.[1][2][6]

Use dry, clean-up procedures and avoid generating dust.[5][7]

If transferring the substance, do so in a way that minimizes the creation of dust and aerosols.

[1][4]

3. Post-Handling:

Wash hands thoroughly with soap and water after handling and before breaks.[1][4]

Remove any contaminated clothing immediately and wash it before reuse.[2][5][8]

Clean the work area thoroughly after completion of the task.

Emergency Procedures
In the event of an exposure or spill, immediate action is required.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing.[5] Wash the affected area with

soap and plenty of water.[1] Seek medical attention if irritation develops.[5]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][2] Remove contact lenses if present and

easy to do.[1] Continue rinsing and seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting.[2] Never give anything by mouth to an unconscious

person.[1] Rinse the mouth with water and seek immediate medical attention.[1][4][6]

Spill: Evacuate personnel to a safe area.[1] Wear appropriate PPE, including respiratory

protection.[1] Avoid dust formation.[1] Prevent the spill from entering drains.[1][5] Sweep up

the material and place it in a suitable, closed container for disposal.[1]

Disposal Plan
Tetracaine Hydrochloride and its containers must be disposed of as hazardous waste.[5] All

waste disposal must comply with local, state, and federal regulations.[5]

Unused Material: Offer surplus and non-recyclable solutions to a licensed disposal company.

[1] One method of disposal is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Contaminated Packaging: Empty containers may still present a chemical hazard.[5] Dispose

of them as unused products.[1] Do not reuse empty containers.[5]

Quantitative Data Summary
Data Point Value Species

Acute Oral Toxicity (LD50) 160 mg/kg Rat

Initial Threshold Screening

Level (ITSL)
0.3 μg/m³ (annual average) N/A

Melting Point 148 °C / 298.4 °F N/A

Data sourced from[1][2]
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Caption: Workflow for Safe Handling of Tetracaine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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